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Compound of Interest

2-Chloro-4-hydroxy-5-
Compound Name:
iodobenzonitrile

Cat. No.: B12461357

Get Quote

Technical Safety Guide: 2-Chloro-4-hydroxy-5-
iIodobenzonitrile

CAS Registry Number: 2088367-94-4 Formula: C7HsCIINO Molecular Weight: 279.46 g/mol
Synonyms: 2-Chloro-4-hydroxy-5-iodobenzonitrile; 4-Hydroxy-5-iodo-2-chlorobenzonitrile

Part 1: Executive Technical Summary
Compound Profile & Significance

2-Chloro-4-hydroxy-5-iodobenzonitrile is a highly functionalized halogenated aromatic
intermediate used primarily in the synthesis of complex pharmaceutical scaffolds.[1] Its
structural triad—an electrophilic nitrile group, a nucleophilic phenol, and two distinct halogens
(chlorine and iodine)—makes it a versatile "linchpin” molecule in medicinal chemistry.

Key Applications:

e Suzuki-Miyaura Coupling: The C-I bond at position 5 is highly reactive toward palladium-
catalyzed cross-couplings, allowing for the introduction of biaryl motifs common in kinase
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inhibitors.

e SGLT2 Inhibitors: Used as a building block for gliflozin-class antidiabetic agents where the
benzonitrile core mimics the distal aryl ring.

» Heterocycle Formation: Precursor for 6-aminophenanthridines and benzofurans via
cyclization reactions involving the nitrile and adjacent hydroxyl group.

Risk Assessment Philosophy

While specific toxicological data for this exact CAS is limited ("Not fully investigated"), its
structural homology to loxynil (3,5-diiodo-4-hydroxybenzonitrile) and Chloroxynil mandates a
conservative safety approach. Researchers must treat this compound as a severe eye irritant
and a potential aquatic toxin with bioavailability implications typical of lipophilic halogenated
nitriles.

Part 2: Hazard Identification & Safety Matrix

Hazard Class Category Hazard Statement Code

Harmful if swallowed.

Acute Toxicity (Oral) 4 H302
[21[3]
Skin Causes skin irritation.
, _ 2 H315
Corrosion/Irritation [2]
Serious Eye Causes serious eye
o 2A o H319
Damage/Irritation irritation.[2][3]
STOT - Single May cause respirator
J 3 o Y _ P Y H335
Exposure irritation.[3]
Aquatic Toxicity ) Very toxic to aquatic
1 (Predicted) ] H400
(Acute) life.[4]

Structural Alerts & Mechanism of Toxicity

 Nitrile Moiety (-CN): While aromatic nitriles are generally more stable than aliphatic ones,
metabolic oxidation can release cyanide ions in vivo, though this is less likely with sterically
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crowded halogenated rings. The primary risk is chemical asphyxiation at high doses.

o Halogenated Phenol: The presence of lodine and Chlorine increases lipophilicity (LogP
~3.06), facilitating dermal absorption. It also enhances the acidity of the phenol, making it a
potent irritant to mucous membranes.

o Electrophilic Potential: The compound is a skin sensitizer candidate due to its ability to form
covalent bonds with nucleophilic skin proteins (haptenization).

Part 3: Operational Safety Protocols
Engineering Controls & Containment

o Primary Barrier: All handling of the solid powder must occur within a Class Il Biosafety
Cabinet or a chemical fume hood with a face velocity of >100 fpm.

 Static Control: Halogenated powders are prone to static charge buildup. Use anti-static
weighing boats and grounded spatulas to prevent dispersion.

Personal Protective Equipment (PPE) Matrix

High-Risk Procedure

Body Part Standard PPE

(Scale-Up >10g9)
Hand Double Nitrile Gloves (0.11 Silver Shield® / Laminate

ands
mm min) Gloves (under Nitrile)
Eyes Chemical Splash Goggles Goggles + Face Shield
) o P100/P3 Respirator (if outside

Respiratory N95 (if in hood)

hood)

Tyvek® Coverall + Chemical
Body Lab Coat (Cotton/Poly)

Apron

Safe Handling Workflow (Graphviz Visualization)

The following diagram outlines the decision logic for handling this compound, integrating
exposure controls and waste management.
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Start: Weighing 2-Chloro-4-hydroxy-5-iodobenzonitrile

Is Quantity > 10g?

No Yes

Standard PPE: Enhanced PPE:

Double Nitrile Gloves Laminate Gloves
Fume Hood Respirator Standby

Solubilization:
Avoid DMSO (Skin Penetration Enhancer)
Use EtOAc or DCM

l

Reaction Setup:
Closed Vessel / Inert Atmosphere

l

Quench/Workup:
Acidic Workup (Avoid HCN release)

Disposal:

Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational workflow for handling halogenated benzonitriles, emphasizing scale-
dependent PPE and solvent selection.

Part 4: Emergency Response & First Aid[3]
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Critical Note: In the event of exposure, speed is critical. The lipophilic nature of the iodine
substituent allows rapid tissue penetration.

Scenario 1: Ocular Exposure (Powder/Solution)

e Immediate Action: Do not rub eyes.
e Flush: Use an eyewash station for a minimum of 15 minutes, holding eyelids open.

o Medical: Seek an ophthalmologist immediately. The acidity of the phenol group can cause
corneal clouding.

Scenario 2: Dermal Exposure

» Solvent Wash: If dissolved in organic solvents (DCM, DMSO), wash with Polyethylene Glycol
(PEG 400) or soap and water. Do not use ethanol, as it may enhance absorption.

» Neutralization: Rinse with copious water.[3] No specific antidote is required unless cyanosis
(blue skin) appears, indicating nitrile metabolism issues (rare).

Scenario 3: Spills (Solid)

 Isolate: Evacuate the immediate area (10 ft radius).
e PPE: Don N95 mask and double gloves.

o Cleanup: Wet the powder slightly with an inert solvent (heptane) to prevent dust, then sweep
into a container. Do not use a vacuum unless it is HEPA-filtered and explosion-proof.

Part 5: Experimental Protocol - lodination Validation
Self-validating protocol for synthesizing/verifying the compound identity.

Context: Synthesis of 2-Chloro-4-hydroxy-5-iodobenzonitrile often involves iodination of 2-
chloro-4-hydroxybenzonitrile.[1]

Protocol:
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» Reagents: 2-Chloro-4-hydroxybenzonitrile (1.0 eq), N-lodosuccinimide (NIS, 1.1 eq),
Trifluoroacetic acid (TFA, solvent).

e Setup: Flame-dried round bottom flask, N2 atmosphere.

e Procedure: Dissolve starting material in TFA. Add NIS portion-wise at 0°C. Warm to RT and
stir for 4 hours.

» Validation (TLC): Eluent 20% EtOAc/Hexane. Product Rf ~0.4 (Starting material Rf ~0.3).
The lodine atom significantly increases lipophilicity, moving the spot higher than expected for
a phenol.

o Workup: Quench with sat. Na2S203 (removes excess lodine - color change from purple to
yellow/clear). Extract with EtOAc.

o Causality Check: If the solution remains purple, unreacted iodine species are present.
Sodium thiosulfate is the specific visual validator for this step.

Part 6: Storage & Stability
o Temperature: 2-8°C (Refrigerate).

» Light Sensitivity:Light Sensitive. The C-I bond is photolabile. Store in amber vials or wrap in
aluminum foil.

» Incompatibility: Strong oxidizing agents, strong bases (deprotonates the phenol, potentially
causing polymerization).

Part 7: Disposal Considerations

Waste Stream Classification:Halogenated Organic Waste.

o Do NOT mix with acidic aqueous waste streams if there is any risk of nitrile hydrolysis
(though slow).

e Do NOT mix with oxidizers (risk of exothermic iodine release).

o Labeling: Must be clearly labeled "Toxic," "Halogenated," and "Irritant.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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